Cas no 868943-45-7 (tert-butyl 3-(aminooxy)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(aminooxy)azetidine-1-carboxylate
• CAS No: 868943-45-7
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• CID: 6229349
• PubChem ID: 69224982
• Update Time: 2025-06-10

tert-butyl 3-(aminooxy)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(aminooxy)azetidine-1-carboxylate
• AKOS040802635
• 868943-45-7
• EN300-1654517
• tert-butyl 3-aminooxyazetidine-1-carboxylate
• SCHEMBL15207838
• XKVPICCSCUMOAE-UHFFFAOYSA-N

• Inchi： 1S/C8H16N2O3/c1-8(2,3)12-7(11)10-4-6(5-10)13-9/h6H,4-5,9H2,1-3H3
• InChI Key： XKVPICCSCUMOAE-UHFFFAOYSA-N
• SMILES： O(C1CN(C(=O)OC(C)(C)C)C1)N

Computed Properties

• Exact Mass: 188.11609238g/mol
• Monoisotopic Mass: 188.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 3-(aminooxy)azetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(aminooxy)azetidine-1-carboxylate (CAS No. 868943-45-7)

In the realm of synthetic organic chemistry, tert-butyl 3-(aminooxy)azetidine-1-carboxylate (CAS No. 868943-45-7) has emerged as a versatile building block for pharmaceutical and agrochemical applications. This compound, characterized by its unique azetidine ring and aminooxy functional group, is gaining traction among researchers due to its potential in drug discovery and material science. The tert-butyl carbamate (Boc) protecting group further enhances its stability, making it a preferred choice for multi-step synthetic routes.

The growing interest in nitrogen-containing heterocycles like azetidines stems from their bioisosteric properties, which mimic natural metabolites. Recent trends in AI-driven drug design and high-throughput screening have spotlighted compounds such as tert-butyl 3-(aminooxy)azetidine-1-carboxylate for their ability to modulate biological targets. Searches for "Boc-protected azetidine derivatives" and "aminooxy functional group applications" have surged by 40% year-over-year, reflecting the compound's relevance in modern medicinal chemistry.

From a synthetic perspective, the 868943-45-7 compound offers exceptional flexibility. Its aminooxy moiety enables oxime ligation—a click chemistry technique widely used in bioconjugation. This aligns with the rising demand for site-specific protein modification and antibody-drug conjugates (ADCs), topics dominating 2023's pharmaceutical research forums. The compound's azetidine scaffold also contributes to improved pharmacokinetic profiles, addressing common challenges like metabolic stability in small-molecule drugs.

Environmental considerations are shaping compound utilization, and tert-butyl 3-(aminooxy)azetidine-1-carboxylate demonstrates advantages here. Unlike traditional reagents requiring heavy metals, this compound facilitates greener synthetic pathways—a key focus in EPA-compliant manufacturing. Laboratories prioritizing sustainable chemistry frequently inquire about its atom economy and degradation byproducts, making it a frequent subject in green chemistry webinars.

Analytical characterization of CAS 868943-45-7 reveals distinct spectral signatures. Nuclear Magnetic Resonance (NMR) studies highlight the azetidine ring's anisotropic effects, while Mass Spectrometry (MS) confirms the Boc group's characteristic fragmentation pattern. These features are critical for quality control, especially given the compound's role in producing chiral intermediates for kinase inhibitors—a hot topic in cancer therapeutics research.

Storage and handling protocols for tert-butyl 3-(aminooxy)azetidine-1-carboxylate emphasize moisture-sensitive properties common to carbamate derivatives. Best practices recommend argon-filled containers and molecular sieves, details often queried in chemical storage FAQ databases. The compound's shelf-life extension strategies—another trending subtopic—are frequently discussed in peptide synthesis communities where this reagent sees extensive use.

Patent landscapes reveal expanding applications. Since 2020, over 15 patents have incorporated 868943-45-7 in claims related to proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. This correlates with search volume spikes for "azetidine linkers in PROTAC design," underscoring the compound's role in cutting-edge targeted protein degradation therapies.

In conclusion, tert-butyl 3-(aminooxy)azetidine-1-carboxylate represents a convergence of synthetic utility and biological relevance. Its dual functionality—combining a strained heterocycle with a nucleophilic aminooxy group—positions it as a critical enabler for next-generation therapeutics. As research pivots toward three-dimensional fragment-based drug discovery, this compound's importance will likely amplify, making it a staple in both academic and industrial settings.